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Compound of Interest

Compound Name: Hydrocortisone-d4

Cat. No.: B15611342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of commercially

available Hydrocortisone-d4 (also known as Cortisol-d4), a critical internal standard for the

quantification of hydrocortisone in various biological matrices. Understanding the isotopic

composition of this reagent is paramount for ensuring the accuracy and reliability of analytical

data in research and clinical settings.

Overview of Commercially Available
Hydrocortisone-d4
Hydrocortisone-d4 is a deuterated analog of hydrocortisone, widely used in mass

spectrometry-based assays. The deuterium labels provide a mass shift that allows for its

differentiation from the endogenous, unlabeled hydrocortisone. Several chemical suppliers offer

Hydrocortisone-d4, each with specified levels of isotopic enrichment.

A summary of the isotopic purity of Hydrocortisone-d4 from prominent commercial suppliers is

presented below. It is important to note that the reported purity can be expressed in different

terms, such as "atom % D" or as a percentage of deuterated forms.

Table 1: Isotopic Purity of Commercially Available Hydrocortisone-d4
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Supplier Product Name CAS Number
Stated Isotopic
Purity

Cayman Chemical Hydrocortisone-d4 73565-87-4
≥99% deuterated

forms (d1-d4)

Sigma-Aldrich
Hydrocortisone-

9,11,12,12-d4
73565-87-4 ≥98 atom % D

CDN Isotopes Cortisol-9,11,12,12-d4 73565-87-4 98 atom % D

Experimental Protocol for Isotopic Purity
Assessment
The determination of isotopic purity and distribution of deuterated compounds like

Hydrocortisone-d4 is typically performed using high-resolution mass spectrometry (HRMS) or

tandem mass spectrometry (MS/MS). The following protocol outlines a general workflow for this

assessment.

Objective
To determine the isotopic distribution (relative abundance of d0, d1, d2, d3, and d4 species)

and overall isotopic purity of a given lot of commercially available Hydrocortisone-d4.

Materials and Reagents
Hydrocortisone-d4 sample

HPLC-grade methanol

HPLC-grade water

Formic acid (or other suitable mobile phase modifier)

High-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) coupled to a liquid

chromatography system (LC-HRMS).

Sample Preparation
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Stock Solution Preparation: Prepare a stock solution of the Hydrocortisone-d4 standard in

methanol at a concentration of approximately 1 mg/mL.

Working Solution Preparation: Dilute the stock solution with an appropriate mobile phase-like

solvent (e.g., 50:50 methanol:water with 0.1% formic acid) to a final concentration suitable

for direct infusion or LC-MS analysis (e.g., 1 µg/mL).

Liquid Chromatography-Mass Spectrometry (LC-MS)
Analysis

Chromatographic Separation: While direct infusion can be used, a short chromatographic run

can help separate the analyte of interest from any potential impurities.

Column: A suitable C18 column (e.g., 50 x 2.1 mm, 3.5 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Methanol with 0.1% formic acid.

Gradient: A simple isocratic or shallow gradient elution can be employed.

Flow Rate: 0.3-0.5 mL/min.

Injection Volume: 1-5 µL.

Mass Spectrometry Detection:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Acquisition Mode: Full scan mode with high resolution to accurately determine the mass-

to-charge ratio (m/z) of the different isotopic species.

Scan Range: A narrow scan range around the expected m/z of the protonated molecule

[M+H]+ of Hydrocortisone-d4 (expected m/z for C21H26D4O5 is approximately 367.2).

Precursor and Product Ions: For tandem mass spectrometry, the protonated molecule is

selected as the precursor ion. The selected reaction monitoring (SRM) of precursor to

product ion transitions can be monitored at m/z 367.3 [M+H]+ → 125.1 for M+4 cortisol.
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Data Analysis
Mass Spectrum Extraction: Extract the mass spectrum corresponding to the

chromatographic peak of Hydrocortisone-d4.

Isotopic Distribution Calculation:

Identify the ion signals corresponding to the unlabeled (d0), and the various deuterated

species (d1, d2, d3, d4).

Determine the peak area or intensity for each of these isotopic peaks.

Calculate the relative abundance of each species by dividing the individual peak area by

the sum of all isotopic peak areas.

The isotopic purity is often reported as the percentage of the desired deuterated species

(d4) relative to the sum of all species.

Visualizations
Experimental Workflow for Isotopic Purity Assessment
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Caption: Workflow for determining the isotopic purity of Hydrocortisone-d4.

Simplified Synthesis Concept
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The synthesis of deuterated hydrocortisone often involves the introduction of deuterium atoms

at specific positions of a precursor molecule. The efficiency of these deuteration steps

influences the final isotopic purity.

Hydrocortisone Precursor Deuteration Reaction
(e.g., Catalytic Reduction with D2 gas)

Purification
(e.g., Chromatography) Hydrocortisone-d4

Click to download full resolution via product page

Caption: Conceptual pathway for the synthesis of Hydrocortisone-d4.

Conclusion
The isotopic purity of commercially available Hydrocortisone-d4 is generally high, with

suppliers typically guaranteeing ≥98 atom % D or ≥99% total deuterated forms. However, for

highly sensitive and quantitative applications, it is recommended that researchers verify the

isotopic distribution of the specific lot of the internal standard being used. The provided

experimental workflow using LC-HRMS offers a robust method for this characterization,

ensuring the highest level of accuracy in downstream analytical measurements.

To cite this document: BenchChem. [Isotopic Purity of Commercially Available
Hydrocortisone-d4: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611342#isotopic-purity-of-commercially-available-
hydrocortisone-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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